![molecular formula C14H12N4O3S B2355685 N-((3-(furan-2-yl)pyrazin-2-yl)methyl)pyridine-3-sulfonamide CAS No. 2034465-02-4](/img/structure/B2355685.png)
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)pyridine-3-sulfonamide
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Overview
Description
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)pyridine-3-sulfonamide (FPyS) is a chemical compound that has been widely studied for its potential use in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Antifungal Applications
The compound has been found to inhibit the growth of yeast-like fungi Candida albicans at a concentration of 64 µg/mL, indicating its potential as an antifungal agent .
Anticancer Applications
A new series of chalcones, which may include derivatives of the compound, has shown cytotoxic effects against lung carcinoma, specifically the A549 cell line. This suggests its use in developing treatments for lung cancer .
Anti-Tubercular Applications
Derivatives of the compound have been designed and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra, highlighting its potential role in tuberculosis therapy .
Anti-Inflammatory and Analgesic Activities
Indole derivatives related to the compound have exhibited anti-inflammatory and analgesic activities, suggesting its possible application in pain management and inflammation control .
Organic Synthesis
The compound’s derivatives are used as ligands in transition metal-mediated organic synthesis, playing a significant role in modern organic synthesis and practical applications .
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit cytotoxic effects towards lung carcinoma cell lines .
Mode of Action
It’s worth noting that compounds with similar structures have been shown to exhibit cytotoxic effects, which could suggest a potential interaction with cellular components leading to cell death .
Biochemical Pathways
Similar compounds have been shown to exhibit cytotoxic effects, suggesting that they may interfere with cellular processes and pathways essential for cell survival .
Result of Action
Similar compounds have been shown to exhibit cytotoxic effects, suggesting that they may induce cell death .
properties
IUPAC Name |
N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]pyridine-3-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O3S/c19-22(20,11-3-1-5-15-9-11)18-10-12-14(17-7-6-16-12)13-4-2-8-21-13/h1-9,18H,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFIRPOUVTZVCQL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)S(=O)(=O)NCC2=NC=CN=C2C3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.